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Compound of Interest

Compound Name: Ivabradine D6 hydrochloride
Cat. No.: B1149974
Get Quote

Executive Summary & Compound Identity
Ivabradine-d6 Hydrochloride is the stable isotope-labeled analog of Ivabradine, a selective
current inhibitor used in the management of stable angina and chronic heart failure. In

pharmaceutical research, this deuterated compound serves as a critical Internal Standard (IS)
for the quantification of lvabradine in biological matrices (plasma, urine) via LC-MS/MS.

Its physicochemical similarity to the non-labeled drug ensures it compensates for matrix effects,
extraction efficiency, and ionization variability, while its mass shift (+6 Da) allows for spectral
resolution.

Physicochemical Data Table
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Specification

Chemical Name

3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-
1,3,5-trien-7-
ylmethyllmethylamino]propyl]-1,3,4,5-
tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-
one-d6 hydrochloride

CAS Number

2070009-63-9 (Labeled Salt) 148849-67-6
(Unlabeled Parent)

Molecular Formula

Molecular Weight 511.08 g/mol (Salt) / ~474.6 g/mol (Free Base)
Appearance White to off-white solid

DMSO (Sparingly), Methanol (Soluble), Water
Solubility (Slightly to Freely Soluble depending on

polymorph)

Isotopic Purity

D-enrichment

Storage

-20°C (Long-term: -80°C); Hygroscopic; Light

Sensitive

Critical Note: While specific toxicological data for the deuterated form is often limited, it must be

handled with the same rigor as the parent compound, Ivabradine Hydrochloride, which is a

potent cardiac agent.

Hazard Identification & Safety Intelligence

This section synthesizes safety data based on the parent compound's GHS classification,

applying the "Precautionary Principle" standard in chemical hygiene.
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GHS Classification (Derived from Parent)

» Signal Word:WARNING
o Target Organ Toxicity: Cardiovascular System (Bradycardia).

e Environmental Hazard: Aquatic Acute 1 (H400) - Very toxic to aquatic life.[1][2]

Handling & Exposure Controls[4]

¢ Respiratory: Use a NIOSH-approved N95 or P100 respirator if dust formation is possible.
Handle powder primarily in a Fume Hood or Biosafety Cabinet.

o Skin/Eye: Nitrile gloves (double-gloving recommended for stock preparation) and safety
glasses with side shields.

e Engineering Controls: Use anti-static weighing boats; the compound can be electrostatic.

Stability Logic Diagram

The following decision tree outlines the storage and stability logic to prevent degradation
(hydrolysis/photolysis).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/msds/ivabradine-hydrochloride.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09083.pdf?1442369022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Receipt
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Figure 1: Critical handling workflow to maintain isotopic purity and chemical stability.

Bioanalytical Application: LC-MS/MS Protocol

This section details the use of lvabradine-d6 as an Internal Standard (1S).[3][4][5][6] The
protocol is designed to be self-validating by monitoring the IS response variability.

Stock Solution Preparation (Self-Validating)
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e Primary Stock (1 mg/mL): Weigh ~1 mg of Ivabradine-d6 HCI into a 1.5 mL amber glass vial.
Dissolve in DMSO or Methanol.[7]

o Why DMSQO? It prevents precipitation upon freezing and minimizes adsorption to glass
surfaces compared to pure aqueous buffers.

e Working IS Solution (e.g., 50 ng/mL): Dilute the primary stock into 50% Methanol/Water.

o Validation Step: Inject this solution 6 times before analyzing samples. The CV% of the
peak area must be < 5% to confirm system stability.

Sample Extraction Workflow (Protein Precipitation)

This method is favored for high-throughput PK studies due to its simplicity and high recovery
for lvabradine.

Aliquot: Transfer 50 pL of plasma/urine to a 96-well plate.

IS Addition: Add 20 pL of Working IS Solution (lvabradine-d6). Vortex gently.

Precipitation: Add 150 pL of Acetonitrile (cold).

Agitation: Vortex for 2 minutes at high speed.

Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

Injection: Transfer supernatant to a fresh plate; inject 5 pL into LC-MS/MS.

LC-MS/MS Conditions

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Kinetex, 2.1 x 50 mm,
1.7 pm).

¢ Mobile Phase A: 0.1% Formic Acid in Water (provides protons for ESI+).
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient: 10% B to 90% B over 3 minutes.
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e Mass Transitions (MRM):
o lvabradine (Analyte):
(Quantifier)
o lvabradine-d6 (1S):

(or shifted fragment depending on D-location).

o Note: The +6 Da shift is on the parent ion (

). If the fragment ion (

) contains the deuterated moiety, it will also shift. If the fragment is the unlabeled portion,
the transition will be

. Always perform a product ion scan on the D6 standard to confirm the Q3 mass.

Analytical Workflow Diagram
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Figure 2: Bioanalytical workflow for quantitative analysis using Ivabradine-d6.

Emergency & Disposal Procedures
First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, support respiration. Call a
physician (risk of cardiac effects).

» Skin Contact: Wash with soap and water for 15 minutes.[2] Remove contaminated clothing.

[8][2]

o Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if
present.
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Ingestion: Rinse mouth. Do NOT induce vomiting unless instructed by medical personnel.

Accidental Release (Spill)

Evacuate: Clear the immediate area.
PPE: Wear N95 mask, goggles, and gloves.

Containment: Dampen the powder with a wet pad to prevent dusting (do not use dry
sweeping).

Clean Up: Wipe surface with 70% Ethanol. Place waste in a sealed biohazard/chemical
waste bag.

Disposal[9]

Do not flush down drains. This compound is toxic to aquatic life (H400).[1]

Dispose of as Hazardous Pharmaceutical Waste via a licensed chemical disposal contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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